Cas no 1567936-45-1 ((2S)-2-(4-fluoro-3-methylphenyl)oxirane)

• Product Name: (2S)-2-(4-fluoro-3-methylphenyl)oxirane
• CAS No: 1567936-45-1
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 6543365
• PubChem ID: 83129168
• Update Time: 2025-11-01

(2S)-2-(4-fluoro-3-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-fluoro-3-methylphenyl)oxirane
• AKOS021450702
• EN300-1850074
• 1567936-45-1

• Inchi： 1S/C9H9FO/c1-6-4-7(9-5-11-9)2-3-8(6)10/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： GZCMDBGYIIORFV-SECBINFHSA-N
• SMILES： FC1C=CC(=CC=1C)[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(4-fluoro-3-methylphenyl)oxirane

Professional Introduction to (2S)-2-(4-fluoro-3-methylphenyl)oxirane (CAS No. 1567936-45-1)

(2S)-2-(4-fluoro-3-methylphenyl)oxirane, with the CAS number 1567936-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This oxirane derivative, characterized by its chiral center and fluoro-substituted aromatic ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of (2S)-2-(4-fluoro-3-methylphenyl)oxirane consists of a cyclopropane oxide ring attached to a phenyl group, which is further substituted with a fluorine atom at the 4-position and a methyl group at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and binding characteristics, making it a promising candidate for further derivatization and application in drug development.

In recent years, there has been growing interest in the use of fluoro-substituted compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The presence of the fluoro atom in (2S)-2-(4-fluoro-3-methylphenyl)oxirane contributes to its potential as a building block for the synthesis of novel therapeutic agents. Specifically, the fluoro group can influence the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets.

The chiral center at the 2-position of the oxirane ring in (2S)-2-(4-fluoro-3-methylphenyl)oxirane is particularly noteworthy, as enantiomeric purity is often crucial for pharmaceutical applications. The (S)-configuration of this compound suggests that it may exhibit specific stereoselective interactions with biological receptors, which could be leveraged to develop drugs with enhanced efficacy and reduced side effects. This aspect has made (2S)-2-(4-fluoro-3-methylphenyl)oxirane a subject of interest in ongoing research aimed at developing enantiomerically pure pharmaceuticals.

Recent studies have highlighted the importance of oxirane derivatives in medicinal chemistry, particularly their role as intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents. The reactivity of the oxirane ring allows for facile functionalization, enabling chemists to introduce various substituents that can tailor the biological activity of the resulting compounds. For instance, (2S)-2-(4-fluoro-3-methylphenyl)oxirane can be used to synthesize derivatives that target specific enzymes or receptors involved in disease pathways.

The synthesis of (2S)-2-(4-fluoro-3-methylphenyl)oxirane typically involves multi-step organic reactions, starting from readily available precursors such as fluorinated aromatic compounds and chiral auxiliaries. The use of advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric hydrogenation, has enabled more efficient and scalable production processes. These advancements have made it possible to obtain high-purity samples of this compound for further research and development.

In addition to its potential applications in drug development, (2S)-2-(4-fluoro-3-methylphenyl)oxirane has also been explored as a tool compound in chemical biology and mechanistic studies. Its well-defined structure and reactivity make it an excellent candidate for investigating reaction mechanisms and developing new synthetic strategies. By studying how this compound interacts with various reagents and catalysts, researchers can gain insights into fundamental chemical processes that may inform future synthetic approaches.

The impact of fluorine substitution on the properties of organic compounds is well-documented, and (2S)-2-(4-fluoro-3-methylphenyl)oxirane is no exception. The fluoro atom can influence both physical properties such as solubility and melting point, as well as chemical reactivity. In pharmaceutical contexts, these effects can be exploited to optimize drug-like properties such as lipophilicity, solubility, and binding affinity. The ability to fine-tune these properties through strategic substitution is a key advantage of using fluoro-substituted compounds like (2S)-2-(4-fluoro-3-methylphenyl)oxirane.

Ongoing research continues to uncover new applications for oxirane derivatives in various fields, including materials science and agrochemistry. The versatility of these compounds makes them valuable not only for pharmaceutical purposes but also for developing novel materials with unique properties. For instance, oxirane-based polymers have been investigated for their potential use in biodegradable plastics and coatings.

The future prospects for (2S)-2-(4-fluoro-3-methylphenyl)oxirane are promising, with ongoing studies aimed at expanding its utility in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics. The combination of chiral architecture and fluoro substitution provides a rich framework for innovation, making (2S)-2-(4-fluoro-3-methylphenyl)oxirane a compound worth watching in the years to come.